Cas no 4075-12-1 (Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)-)

• Product Name: Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)-
• CAS No: 4075-12-1
• MF: C₁₉H₂₄O₂
• MW: 284.392665863037
• CID: 331577
• PubChem ID: 107499
• Update Time: 2025-04-19

Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)- Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)-
• Androsta-1,4,6-trien-3-one
• (17beta)-17-Hydroxyandrosta-1,4,6-trien-3-one
• Androsta-1,4,6-trien-3-one, 17.beta.-hydroxy-
• Androsta-1,4,6-trien-3-one, 17-hydroxy-, (17.beta.)-
• 1,4,6-Androstatrien-3-one-17.beta.-ol
• 17-Hydroxyandrosta-1,4,6-trien-3-one-, (17.beta.)-
• 17-Hydroxyandrosta-1,4,6-trien-3-one
• 1,4,6-Androstatrien-17.beta.-ol-3-one
• (17.beta.)-17-Hydroxyandrosta-1,4,6-trien-3-one
• 1,4,6-Androstatriene-17b-ol-3-one
• (1S,3aS,3bR,9aR,9bS,11aS)-1-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• SCHEMBL18695522
• 1,4,6-Androstatrien-3-one-17 beta-ol
• DTXSID40961166
• 17beta-hydroxyandrost-1,4,6-triene-3-one
• 4075-12-1
• 1,4,6-Androstatrien-3-one-17beta-ol
• WGFQJPRCLLMHRT-DYKIIFRCSA-N

• Inchi： 1S/C19H24O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3-4,7,9,11,14-17,21H,5-6,8,10H2,1-2H3/t14-,15-,16-,17-,18-,19-/m0/s1
• InChI Key： WGFQJPRCLLMHRT-DYKIIFRCSA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3C=CC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 284.17772
• Monoisotopic Mass: 284.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3